Cas no 1699418-15-9 (1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1699418-15-9
• MF: C₈H₈FN₅
• MW: 193.181023597717
• CID: 5701529
• PubChem ID: 105569200
• Update Time: 2025-06-08

1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 1-[(5-fluoro-3-pyridinyl)methyl]-
• 1-[(5-Fluoropyridin-3-yl)methyl]-1H-1,2,4-triazol-3-amine
• 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C8H8FN5/c9-7-1-6(2-11-3-7)4-14-5-12-8(10)13-14/h1-3,5H,4H2,(H2,10,13)
• InChI Key： HRJCBOPYORWLFY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(F)=CN=C2)C=NC(N)=N1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 417.9±55.0 °C(Predicted)
• pka: 3.66±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine

Introduction to 1-(5-Fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 1699418-15-9)

1-(5-Fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine, with the CAS number 1699418-15-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. The presence of a fluorinated pyridine moiety in its structure further enhances its potential for therapeutic applications.

The chemical structure of 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine is characterized by a triazole ring linked to a fluorinated pyridine ring through a methyl group. This unique structural arrangement provides the compound with enhanced stability and improved pharmacokinetic properties compared to other triazoles. The fluorine atom in the pyridine ring plays a crucial role in modulating the compound's biological activity and selectivity.

Recent studies have shown that 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This makes it a promising candidate for the development of new antifungal agents. Additionally, preliminary data suggest that the compound may have potential as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses.

In terms of its mechanism of action, 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine is believed to target key enzymes involved in fungal cell wall synthesis and viral replication. The exact molecular targets are still under investigation, but early studies indicate that the compound may inhibit enzymes such as lanosterol 14α-demethylase (CYP51) in fungi and RNA-dependent RNA polymerase (RdRp) in viruses. These findings highlight the compound's potential for broad-spectrum therapeutic applications.

The pharmacokinetic properties of 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine have also been extensively studied. Preclinical data show that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for both oral and topical administration. Its low toxicity and high therapeutic index further enhance its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine in treating various fungal infections. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into the compound's efficacy and safety profile.

Beyond its antifungal and antiviral properties, there is growing interest in exploring the potential of 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,4-triazol-3-amines as anti-inflammatory agents. Preliminary studies suggest that the compound may have anti-inflammatory effects by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual functionality could make it a valuable candidate for treating conditions such as inflammatory bowel disease (IBD) and rheumatoid arthritis (RA).

In conclusion, 1-(5-fluoropyridin-3-y)methyl-H,-triazol--amine (CAS No. 69948--9) represents a promising new addition to the arsenal of therapeutic compounds available for treating fungal infections, viral diseases, and inflammatory conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry.